4H-thieno[3,2-b]pyrrole-5-carbohydrazide
Overview
Description
4H-thieno[3,2-b]pyrrole-5-carbohydrazide is a useful research compound. Its molecular formula is C7H7N3OS and its molecular weight is 181.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Properties
Synthesis Techniques : 4H-thieno[3,2-b]pyrrole-5-carbohydrazide is synthesized through various reactions, including alkylation, transformation of carboxylate groups, and intramolecular cyclizations. This process forms a part of creating novel heterocyclic combinatorial libraries containing 4H-thieno[3,2-b]pyrrole derivatives (Ilyin et al., 2007).
Derivative Formation : Acylation of 4H-thieno[3,2-b]pyrrole-5-carbohydrazides leads to the formation of mixed bis-acylhydrazines and other derivatives. This process is essential for creating various chemical structures for further applications (Torosyan et al., 2020).
Self-Condensation into Bis(Thienopyrrolyl)Methanes : N-Substituted (4H-thieno[3,2-b]pyrrol-5-yl)methanols, obtained from methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate, undergo self-condensation to produce bis(4H-thieno[3,2-b]-pyrrol-5-yl)methanes, showing the compound's reactivity and potential in polymer chemistry (Torosyan et al., 2018).
Biological and Pharmacological Applications
Inhibition of Virus Replication : Thieno[3,2-b]pyrroles, including derivatives of 4H-thieno[3,2-b]pyrrole, have been identified as allosteric inhibitors of hepatitis C virus NS5B RNA-dependent RNA polymerase. These compounds exhibit potent affinity for the enzyme, blocking viral RNA replication (Ontoria et al., 2006).
Antimicrobial Activity : Some derivatives of this compound show high antimicrobial activity against bacteria like Staphylococcus aureus and fungi such as Candida albicans. This highlights their potential in developing new antimicrobial agents (Sytnik et al., 2018).
Electronic and Photovoltaic Applications
Dye-Sensitized Solar Cells : Derivatives of 4H-thieno[3,2-b]pyrrole have been used in the synthesis of sensitizers for dye-sensitized solar cells. These cells exhibit high photocurrent due to strong light harvesting capability, showcasing the compound's utility in renewable energy technologies (Wang et al., 2017).
Organic Semiconductors : Thieno[3,2-b]pyrrole, as a nonconventional semiconducting building block, is effective in synthesizing organic semiconductors with tunable optical properties. This application is significant in the field of materials science and electronic devices (Stefan et al., 2018).
Mechanism of Action
Target of Action
The primary targets of 4H-thieno[3,2-b]pyrrole-5-carbohydrazide are alphaviruses such as the chikungunya virus . It also targets lysine-specific demethylases (LSD1/KDM1A) , which play a crucial role in regulating histone methylation .
Mode of Action
This compound interacts with its targets by inhibiting their activity. It exhibits a broad spectrum of antiviral activity by inhibiting alphaviruses . Additionally, it reversibly inhibits LSD1/KDM1A, which regulates histone methylation . This inhibition disrupts the normal function of these enzymes, leading to changes in gene expression.
Biochemical Pathways
The compound affects the biochemical pathways associated with viral replication and histone methylation. By inhibiting alphaviruses, it disrupts the viral replication process . By inhibiting LSD1/KDM1A, it alters the histone methylation status, leading to changes in gene transcription .
Result of Action
The inhibition of alphaviruses and LSD1/KDM1A by this compound leads to a decrease in viral replication and changes in gene expression, respectively . These changes at the molecular and cellular levels could potentially lead to therapeutic effects, such as antiviral and anticancer activities .
Future Directions
The future directions for research on 4H-thieno[3,2-b]pyrrole-5-carbohydrazide could involve further exploration of its antiviral properties, as well as its potential applications in oncology . Additionally, further studies could explore the synthesis of new derivatives and their potential biological activities .
Biochemical Analysis
Biochemical Properties
4H-thieno[3,2-b]pyrrole-5-carbohydrazide plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, including lysine-specific demethylases (KDM1A and LSD1), which regulate histone methylation . These interactions are essential for the regulation of gene transcription and have implications in oncology research. Additionally, this compound has been shown to act as an allosteric inhibitor of hepatitis C virus NS5B polymerase .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, its inhibition of lysine-specific demethylases affects the methylation status of histones, thereby altering gene expression patterns . This compound also exhibits antiviral activity by inhibiting the replication of alphaviruses and flaviviruses .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with specific biomolecules. It inhibits enzymes such as KDM1A and LSD1 by binding to their active sites, leading to changes in gene expression . Additionally, its role as an allosteric inhibitor of hepatitis C virus NS5B polymerase involves binding to a site distinct from the active site, thereby modulating the enzyme’s activity .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound maintains its stability under specific conditions, allowing for sustained biological activity . Prolonged exposure may lead to degradation and reduced efficacy.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits therapeutic effects, such as antiviral and anticancer activities . At higher doses, toxic or adverse effects may be observed, highlighting the importance of determining optimal dosage levels for safe and effective use.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism, affecting metabolic flux and metabolite levels . These interactions are crucial for understanding the compound’s pharmacokinetics and optimizing its therapeutic potential.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation, which are critical for its biological activity . Understanding these mechanisms is essential for developing targeted delivery strategies.
Subcellular Localization
This compound exhibits specific subcellular localization, which affects its activity and function. Targeting signals and post-translational modifications direct the compound to particular compartments or organelles within the cell . This localization is vital for its interaction with target biomolecules and subsequent biological effects.
Properties
IUPAC Name |
4H-thieno[3,2-b]pyrrole-5-carbohydrazide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3OS/c8-10-7(11)5-3-6-4(9-5)1-2-12-6/h1-3,9H,8H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZERMXJDKQVOLZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=C1NC(=C2)C(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90354387 | |
Record name | 4H-thieno[3,2-b]pyrrole-5-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90354387 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
119448-43-0 | |
Record name | 4H-thieno[3,2-b]pyrrole-5-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90354387 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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